Cas no 1805166-53-3 (Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate)

• Product Name: Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate
• CAS No: 1805166-53-3
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4863482
• Update Time: 2025-06-08

Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-16-7(15)3-5-6(10(12)13)4-14-9(11)8(5)17-2/h4,10H,3H2,1-2H3
• InChI Key： GIZULVZRMPSQNW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CC(=O)OC)=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate

Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1805166-53-3): An Overview

Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1805166-53-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate is composed of a pyridine ring substituted with a bromo group at the 2-position, a difluoromethyl group at the 5-position, and a methoxy group at the 3-position. The acetate ester moiety is attached to the pyridine ring at the 4-position. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability, lipophilicity, and binding affinity. The presence of the difluoromethyl group in Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate is particularly noteworthy in this context. Fluorine atoms can significantly influence the electronic and steric properties of molecules, thereby modulating their interactions with biological targets.

In addition to its structural uniqueness, Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate has been explored for its potential as an intermediate in the synthesis of more complex molecules. The bromo group serves as a versatile handle for further functionalization, enabling chemists to introduce a wide range of substituents through various coupling reactions. This flexibility makes it an attractive starting material for the development of new drugs and materials.

The methoxy group in Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate also plays a crucial role in modulating its physicochemical properties. Methoxy groups are known to increase lipophilicity and can influence the solubility and permeability of molecules, which are key factors in drug design. Furthermore, the acetate ester moiety can be hydrolyzed under physiological conditions, potentially releasing active metabolites that could have therapeutic effects.

One of the most promising applications of Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate is in the field of oncology. Recent research has shown that compounds with similar structural features can exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer progression. For instance, studies have demonstrated that certain pyridine derivatives can inhibit kinases such as PI3K and mTOR, which are frequently dysregulated in various types of cancer.

In addition to its potential as an antitumor agent, Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic conditions such as arthritis. Compounds that can effectively modulate inflammatory responses have significant therapeutic value. Preliminary studies suggest that this compound may have the ability to inhibit pro-inflammatory cytokines and enzymes, making it a candidate for further exploration in this area.

The synthesis of Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate involves several well-established chemical reactions. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For example, starting from a simple pyridine derivative, chemists can introduce a bromo group through electrophilic aromatic substitution, followed by the addition of a difluoromethyl group using reagents such as Ruppert's reagent (DAST). The methoxy group can be introduced via methylation reactions, and the final acetate ester can be formed through esterification reactions.

The purity and quality of Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate are critical for its use in pharmaceutical research and development. High-purity standards are essential to ensure consistent results in biological assays and clinical trials. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the identity and purity of this compound.

In conclusion, Methyl 2-bromo-5-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1805166-53-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation as an intermediate in drug synthesis and as a lead compound for developing novel therapeutic agents. Ongoing research continues to uncover new applications and insights into its biological activities, underscoring its importance in modern drug discovery efforts.